Cas no 40545-65-1 (4-(4-Chlorophenyl)-1H-pyrazol-5-amine)

4-(4-Chlorophenyl)-1H-pyrazol-5-amine is a heterocyclic organic compound featuring a pyrazole core substituted with a 4-chlorophenyl group and an amine functionality at the 5-position. This structure imparts versatility in synthetic applications, particularly as a key intermediate in pharmaceutical and agrochemical research. The chlorophenyl moiety enhances stability and influences electronic properties, while the amine group offers reactivity for further derivatization. Its well-defined molecular architecture makes it valuable for constructing biologically active compounds, including potential inhibitors or ligands. High purity and consistent synthesis routes ensure reliability in research settings. Suitable for controlled reactions, it is commonly utilized in medicinal chemistry for developing novel therapeutic agents.

4-(4-Chlorophenyl)-1H-pyrazol-5-amine structure

40545-65-1 structure

Product Name:4-(4-Chlorophenyl)-1H-pyrazol-5-amine

CAS No:40545-65-1

MF:C₉H₈ClN₃

MW:193.632920265198

MDL:MFCD00231866

CID:329897

PubChem ID:218417

Update Time:2025-07-28

4-(4-Chlorophenyl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

- 4-(4-Chlorophenyl)-1H-pyrazol-5-amine
- 1H-Pyrazol-3-amine,4-(4-chlorophenyl)-
- 4-(4-chlorophenyl)-1H-pyrazol-3-amine
- 4-(4-chlorophenyl)-2H-pyrazol-3-amine
- 4-(4-CHLORO-PHENYL)-2H-PYRAZOL-3-YLAMINE
- 3-amino-4-(4-chlorophenyl)-1H-pyrazol
- 3-Amino-4-(p-chlorophenyl)pyrazol
- 3-Amino-4(p-chlorophenyl)-pyrazole
- 3-Amino-4-(p-chlor-phenyl)-pyrazol
- 4-(4-chloro-phenyl)-1(2)H-pyrazol-3-ylamine
- 4-(4-chlorphenyl)-1h-pyrazol-5-amin
- 4-(p-Chlorophenyl)-3-amino-pyrazole
- ALBB-006953
- BRN 0641017
- Pyrazole, 3-amino-4-(p-chlorophenyl)-
- USAF EL-83
- 4-(4-chlorophenyl)-2Hpyrazol-3-ylaMine
- FT-0679280
- AKOS000265382
- VU0293490-2
- J-513480
- SCHEMBL9735461
- SMR000291427
- FT-0648638
- SCHEMBL1248084
- NCGC00245447-01
- 7G-047
- A873297
- 57999-09-4
- FS-2072
- 4-(4-Chlorophenyl)-1H-pyrazol-3-ylamine
- 4-(4-Chlorophenyl)-1H-pyrazol-3-amine, AldrichCPR
- MFCD00231866
- EN300-213577
- CHEMBL1518260
- BB 0218886
- BDBM60145
- Bionet2_000933
- 4-(4-chlorophenyl)-1H-pyrazol-5-amine, AldrichCPR
- 4-(4-chlorophenyl)-2H-PYRAZOL-3-YLAMINE
- Oprea1_632470
- F3250-0625
- AMY15195
- HMS2717N03
- AKOS000271329
- [4-(4-chlorophenyl)-1H-pyrazol-5-yl]amine
- MLS000719159
- 1H-Pyrazol-3-amine, 4-(4-chlorophenyl)-
- cid_218417
- Z111781310
- DTXSID60193568
- HMS1366K09
- 40545-65-1
- BBL007573
- DB-070042
- 4-methyl-3-octadecylbenzenesulfonic acid
- STK232430
- MDL： MFCD00231866
- Inchi： 1S/C9H8ClN3/c10-7-3-1-6(2-4-7)8-5-12-13-9(8)11/h1-5H,(H3,11,12,13)
- InChI Key： CTDDRNREDMYWMI-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)C1C=NNC=1N

Computed Properties

Exact Mass: 193.04084
Monoisotopic Mass: 193.041
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 168
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 54.7Å²

Experimental Properties

Density: 1.378
Boiling Point: 419°Cat760mmHg
Flash Point: 207.2°C
Refractive Index: 1.67
PSA: 54.7
LogP: 2.89350
Vapor Pressure: 0.0±1.0 mmHg at 25°C

4-(4-Chlorophenyl)-1H-pyrazol-5-amine Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Hazardous Material transportation number：UN 2811 6.1 / PGIII
Hazard Category Code： 25-41
Safety Instruction： 26-39-45
Hazardous Material Identification：
HazardClass：IRRITANT
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4-(4-Chlorophenyl)-1H-pyrazol-5-amine Pricemore >>

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SHANG HAI XIAN DING Biotechnology Co., Ltd.	038171-5g	4-(4-Chlorophenyl)-1H-pyrazol-5-amine	40545-65-1		5g	5753.0CNY	2021-07-05
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TRC	C994408-50mg	4-(4-Chlorophenyl)-1H-pyrazol-5-amine	40545-65-1		50mg	$ 50.00	2022-06-06
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Chemenu	CM187829-25g	4-(4-Chlorophenyl)-1H-pyrazol-5-amine	40545-65-1	95%	25g	$772	2021-08-05
Apollo Scientific	OR33077-1g	4-(4-Chlorophenyl)-1H-pyrazol-5-amine	40545-65-1	95%	1g	£185.00	2025-02-20